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Compound of Interest

Compound Name: Sarizotan Hydrochloride

Cat. No.: B1681474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of

Sarizotan Hydrochloride for in vivo administration, based on established research

methodologies. Sarizotan Hydrochloride is a potent agonist of the serotonin 5-HT1A receptor

and also acts as a dopamine D2-like receptor agonist/partial agonist.[1][2][3][4] It has been

investigated for its therapeutic potential in neurological and respiratory disorders.[3][4]

Quantitative Data Summary
The following tables summarize key quantitative data for the preparation and administration of

Sarizotan Hydrochloride in preclinical in vivo studies.

Table 1: In Vivo Administration Parameters for Sarizotan Hydrochloride in Mice
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Parameter
Intraperitoneal (IP)
Administration

Oral Administration
(in Drinking Water)

Reference

Dosage
1.0, 5.0, or 10.0 mg/kg

body weight

~13.8 mg/kg/day

(based on average

intake)

[5]

Vehicle
2.5% DMSO in sterile

water

1.25% DMSO in

drinking water
[5]

Concentration

Dependent on

injection volume and

animal weight

0.0625 mg/mL [5]

Administration Volume
Not to exceed 10

mL/kg body weight
Ad libitum [6]

Frequency Acute single dose
Continuous (7-14

days)
[5]

Table 2: Solubility and Storage of Sarizotan

Parameter Value Source

Predicted Water Solubility (as

Hydrochloride)
0.000894 mg/mL [7]

Solubility (as Dihydrochloride) Soluble in Methanol/DMSO [8]

Stock Solution (Free Base) 10 mM in DMSO [2]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[2]

Note: The predicted water solubility is low, underscoring the necessity of using a co-solvent like

DMSO for in vivo preparations.

Experimental Protocols
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The following protocols are derived from studies investigating the effects of Sarizotan in mouse

models of Rett syndrome.[5]

Protocol 1: Preparation of Sarizotan Hydrochloride for
Intraperitoneal (IP) Injection
This protocol is designed for the acute administration of Sarizotan Hydrochloride.

Materials:

Sarizotan Hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Sterile water for injection

Sterile, pyrogen-free microcentrifuge tubes or vials

Sterile syringes and needles (25-27 gauge recommended for mice)[6]

Procedure:

Calculate the required amount of Sarizotan Hydrochloride:

Determine the desired dose (e.g., 5 mg/kg) and the weight of the animal.

Example: For a 25 g mouse at a 5 mg/kg dose, the required amount is 0.125 mg (5 mg/kg

* 0.025 kg).

Prepare the dosing solution:

The final concentration of the dosing solution will depend on the injection volume. A

common injection volume for mice is 100 µL (0.1 mL).

To achieve the desired dose in the injection volume, calculate the required concentration.

Example: To deliver 0.125 mg in 0.1 mL, the concentration must be 1.25 mg/mL.
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Dissolve Sarizotan Hydrochloride:

Prepare a 2.5% DMSO in sterile water vehicle. For 1 mL of vehicle, mix 25 µL of sterile

DMSO with 975 µL of sterile water.

Weigh the calculated amount of Sarizotan Hydrochloride and place it in a sterile vial.

Add the 2.5% DMSO/water vehicle to the vial.

Vortex or sonicate the solution until the Sarizotan Hydrochloride is completely dissolved.

The solution should be clear.

Administration:

Draw the calculated volume of the dosing solution into a sterile syringe.

Administer the solution via intraperitoneal injection into the lower right quadrant of the

mouse's abdomen.[6][9]

Protocol 2: Preparation of Sarizotan Hydrochloride for
Oral Administration in Drinking Water
This protocol is suitable for chronic administration of Sarizotan Hydrochloride.

Materials:

Sarizotan Hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Sterile drinking water

Saccharin (optional, to improve palatability)

Sterile water bottles

Procedure:
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Prepare the medicated drinking water:

The target concentration in the drinking water is 0.0625 mg/mL.[5]

The vehicle is 1.25% DMSO in water.[5]

Dissolve Sarizotan Hydrochloride:

To prepare 100 mL of medicated water, weigh 6.25 mg of Sarizotan Hydrochloride.

In a sterile container, first dissolve the 6.25 mg of Sarizotan Hydrochloride in 1.25 mL of

sterile DMSO.

Add sterile drinking water to a final volume of 100 mL.

If using, add 0.1% saccharin (100 mg for 100 mL) to the solution to mask any taste.[5]

Mix the solution thoroughly.

Administration:

Fill the sterile water bottles with the prepared solution.

Provide the medicated water to the animals ad libitum.

Prepare fresh solution regularly to ensure stability and accurate dosing. The frequency of

replacement will depend on the stability of the compound in this formulation, which should

be determined empirically.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing Sarizotan Hydrochloride for both

intraperitoneal and oral administration.
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Caption: Workflow for preparing Sarizotan Hydrochloride.

Signaling Pathway
The diagram below illustrates the primary signaling mechanism of Sarizotan Hydrochloride.
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Caption: Signaling pathway of Sarizotan Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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